Cas no 140235-40-1 (Ethyl 2-((4R,6S)-6-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate)
140235-40-1 structure
Product Name:Ethyl 2-((4R,6S)-6-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
CAS No:140235-40-1
MF:C11H20O5
MW:232.273504257202
CID:139104
PubChem ID:56846281
Update Time:2025-04-19
Ethyl 2-((4R,6S)-6-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-((4R,6S)-6-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
- D-erythro-Hexonicacid, 2,4-dideoxy-3,5-O-(1-methylethylidene)-, ethyl ester
- ETHYL (3R,5S)-6-HYDROXY-3,5-O-ISO-PROPYLIDENE-3,5-DIHYDROXYHEXANOATE
- ethyl 3R,5S-6-hydroxy-3,5-O-isopropylidene-3,5-dihydroxyhexanoate
- AKOS015914473
- SCHEMBL6270051
- ETHYL 2-[(4R,6S)-6-(HYDROXYMETHYL)-2,2-DIMETHYL-1,3-DIOXAN-4-YL]ACETATE
- 140235-40-1
-
- Inchi: 1S/C11H20O5/c1-4-14-10(13)6-8-5-9(7-12)16-11(2,3)15-8/h8-9,12H,4-7H2,1-3H3/t8-,9+/m1/s1
- InChI Key: CHYUYMSRHNTVHQ-BDAKNGLRSA-N
- SMILES: O1C(C)(C)O[C@H](CO)C[C@@H]1CC(=O)OCC
Computed Properties
- Exact Mass: 232.13100
- Monoisotopic Mass: 232.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65A^2
- XLogP3: 0.4
Experimental Properties
- Density: 1.057
- PSA: 64.99000
- LogP: 0.84210
Ethyl 2-((4R,6S)-6-(hydroxymethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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